molecular formula C17H15N3O3S B6068720 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid

2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid

Cat. No. B6068720
M. Wt: 341.4 g/mol
InChI Key: YYNPQUDMCKOEFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid, also known as HTTA, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine and biotechnology. In

Scientific Research Applications

2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has been found to have potential applications in various scientific research fields. One of the most promising applications is in the development of new drugs for the treatment of cancer. Studies have shown that 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has anti-tumor properties and can inhibit the growth of cancer cells. It has also been found to have anti-inflammatory and antioxidant properties, which could be useful in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also activate certain signaling pathways that promote apoptosis, or cell death, in cancer cells.
Biochemical and Physiological Effects:
2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the body, such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to increase the levels of certain antioxidants, such as superoxide dismutase and catalase. These effects could be beneficial in the treatment of various diseases, including cancer and inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid in lab experiments is its relatively low toxicity compared to other compounds. It has also been found to have good solubility in water, which makes it easier to work with. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid. One area of interest is in the development of new drugs for the treatment of cancer. Researchers could also investigate its potential use in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, further studies could be conducted to better understand its mechanism of action and optimize its use in lab experiments.
Conclusion:
In conclusion, 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid is a promising compound with potential applications in various scientific research fields. Its synthesis method is relatively straightforward, and it has been found to have anti-tumor, anti-inflammatory, and antioxidant properties. While its mechanism of action is not fully understood, further research could help to optimize its use in lab experiments and develop new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid involves the reaction of 2-(2-hydroxyphenyl)propionic acid with thiosemicarbazide in the presence of acetic anhydride and sulfuric acid. The resulting compound is then reacted with phenylhydrazine and sodium hydroxide to form the final product, 2-{[5-(2-hydroxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanoic acid. The yield of this synthesis method is reported to be around 70%.

properties

IUPAC Name

2-[[5-(2-hydroxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O3S/c1-11(16(22)23)24-17-19-18-15(13-9-5-6-10-14(13)21)20(17)12-7-3-2-4-8-12/h2-11,21H,1H3,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYNPQUDMCKOEFV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)O)SC1=NN=C(N1C2=CC=CC=C2)C3=CC=CC=C3O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.